Cas no 5694-38-2 (4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid)

4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid structure
5694-38-2 structure
Product name:4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid
CAS No:5694-38-2
MF:C11H11NO6
MW:253.20814
CID:946187
PubChem ID:263183

4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid
    • benzoic acid, 4-[(3-carboxy-1-oxopropyl)amino]-2-hydroxy-
    • DTXSID20294646
    • CCG-726
    • NSC 97554
    • 5694-38-2
    • AKOS002306652
    • Oprea1_604878
    • NSC97554
    • OLYUBEFYXWWLDK-UHFFFAOYSA-N
    • Oprea1_198614
    • NSC-97554
    • 4-(3-carboxypropanoylamino)-2-hydroxybenzoic acid
    • AP-263/43503370
    • 4-(3-Carboxy-propionylamino)-2-hydroxy-benzoic acid
    • Z57124838
    • 4-[(3-Carboxypropanoyl)amino]-2-hydroxybenzoic acid #
    • CHEMBL3410750
    • Inchi: InChI=1S/C11H11NO6/c13-8-5-6(1-2-7(8)11(17)18)12-9(14)3-4-10(15)16/h1-2,5,13H,3-4H2,(H,12,14)(H,15,16)(H,17,18)
    • InChI Key: OLYUBEFYXWWLDK-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1NC(=O)CCC(=O)O)O)C(=O)O

Computed Properties

  • Exact Mass: 253.05863
  • Monoisotopic Mass: 253.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.571
  • Boiling Point: 611.1°C at 760 mmHg
  • Flash Point: 323.4°C
  • Refractive Index: 1.669
  • PSA: 123.93

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